Cas no 2228599-53-7 (6-(pyrrolidin-1-yl)pyridin-3-ylmethanethiol)

• Product Name: 6-(pyrrolidin-1-yl)pyridin-3-ylmethanethiol
• CAS No: 2228599-53-7
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 6330526
• PubChem ID: 165612051
• Update Time: 2025-06-14

6-(pyrrolidin-1-yl)pyridin-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 6-(pyrrolidin-1-yl)pyridin-3-ylmethanethiol
• [6-(pyrrolidin-1-yl)pyridin-3-yl]methanethiol
• EN300-1739913
• 2228599-53-7

• Inchi： 1S/C10H14N2S/c13-8-9-3-4-10(11-7-9)12-5-1-2-6-12/h3-4,7,13H,1-2,5-6,8H2
• InChI Key： MBFLBUWFOGWTDP-UHFFFAOYSA-N
• SMILES： SCC1=CN=C(C=C1)N1CCCC1

Computed Properties

• Exact Mass: 194.08776963g/mol
• Monoisotopic Mass: 194.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 6-(pyrrolidin-1-yl)pyridin-3-ylmethanethiol

Comprehensive Overview of 6-(pyrrolidin-1-yl)pyridin-3-ylmethanethiol (CAS No. 2228599-53-7)

6-(pyrrolidin-1-yl)pyridin-3-ylmethanethiol (CAS No. 2228599-53-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a pyridine core substituted with a pyrrolidine ring and a methanethiol group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibitors and receptor modulators.

The growing demand for heterocyclic compounds like 6-(pyrrolidin-1-yl)pyridin-3-ylmethanethiol is driven by their role in developing small-molecule therapeutics. Recent studies highlight its relevance in cancer research, where analogs of this compound have shown promise in modulating cell signaling pathways. Additionally, its sulfur-containing moiety makes it a candidate for designing chelating agents and catalysts in organic synthesis.

From an industrial perspective, CAS No. 2228599-53-7 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves multistep organic reactions, including amination and thiolation, which are topics of interest for chemists optimizing green chemistry protocols. The compound’s stability and solubility profiles also make it suitable for high-throughput screening in drug development pipelines.

One of the trending questions in search engines revolves around the safety and handling of 6-(pyrrolidin-1-yl)pyridin-3-ylmethanethiol. While it is not classified as hazardous, proper laboratory practices are recommended due to its reactive thiol group. Another frequently searched topic is its commercial availability, as suppliers often list it under custom synthesis services for research institutions.

In the context of AI-driven drug discovery, this compound’s molecular features align with machine learning models predicting bioactivity. Researchers are exploring its structure-activity relationships (SAR) to design derivatives with enhanced pharmacokinetic properties. Such efforts are part of broader trends in precision medicine and targeted therapy development.

To summarize, 6-(pyrrolidin-1-yl)pyridin-3-ylmethanethiol (CAS No. 2228599-53-7) represents a critical building block in modern chemistry and pharmacology. Its applications span from medicinal chemistry to material science, reflecting its interdisciplinary importance. As innovation in synthetic methodologies advances, this compound is poised to play a pivotal role in addressing unmet needs in healthcare and industrial chemistry.